C14TKL-1

• Molecular Formula: C63H98N20O13S2
• Molecular Weight: 1407.7 g/mol
• InChI: InChI=1S/C63H98N20O13S2/c1-35(2)28-45(57(92)76-42(52(65)87)21-26-97-4)75-50(86)33-73-54(89)46(30-38-17-19-40(85)20-18-38)80-58(93)47(29-37-12-7-6-8-13-37)81-55(90)44(22-27-98-5)78-60(95)49-16-11-25-83(49)61(96)51(36(3)84)82-56(91)43(15-10-24-72-63(68)69)77-59(94)48(31-39-32-70-34-74-39)79-53(88)41(64)14-9-23-71-62(66)67/h6-8,12-13,17-20,32,34-36,41-49,51,84-85H,9-11,14-16,21-31,33,64H2,1-5H3,(H2,65,87)(H,70,74)(H,73,89)(H,75,86)(H,76,92)(H,77,94)(H,78,95)(H,79,88)(H,80,93)(H,81,90)(H,82,91)(H4,66,67,71)(H4,68,69,72)/t36-,41+,42+,43+,44+,45+,46+,47+,48+,49+,51+/m1/s1
• InChIKey: MMNLXHSWHPGRFE-MRQSSJIPSA-N

C14TKL-1: A Bioinformatically Discovered Endogenous NK1 Tachykinin Agonist for Targeted Receptor Pharmacology

C14TKL-1 (Chromosome 14 tachykinin-like peptide 1) is an endogenous human tachykinin-family peptide identified via pattern-based oligopeptide homology mining. It acts as a potent and selective agonist at the neurokinin-1 (NK1) receptor, the primary receptor for substance P. The peptide comprises 11 amino acids (sequence RHRTPMFYGYM-NH2, corrected for the reported typographical error [1]) with a molecular weight of 1406.7 g/mol and molecular formula C63H98N20O13S2 . Its discovery expanded understanding of the mammalian tachykinin repertoire and highlighted the existence of non-neuronal, peripherally expressed ligands for the NK1 receptor [2].

Identity Endogenous human NK1 tachykinin receptor agonist

Workflow NK1 receptor pharmacology & peripheral tachykinin research

Selection context Aqueous-soluble, ambient-stable peptide for cell-based and in vitro assays

• [1] Jiang Y, Zhang L, Zhang L, et al. PepPat, a pattern-based oligopeptide homology search method and the identification of a novel tachykinin-like peptide. Mamm Genome. 2003;14(5):341-349. doi:10.1007/s00335-002-3061-y. Erratum in: Mamm Genome. 2003 Aug;14(8):580. View Source
• [2] Patacchini R, Santicioli P, Giuliani S, Maggi CA. Newly discovered tachykinins raise new questions about their peripheral roles and the tachykinin nomenclature. Trends Pharmacol Sci. 2004;25(1):1-3. doi:10.1016/j.tips.2003.11.005 View Source

Why NK1 Agonists Are Not Interchangeable: The Case for C14TKL-1 Over Substance P and Synthetic Analogs

The NK1 receptor is activated by diverse tachykinin peptides, yet these ligands differ substantially in sequence, receptor selectivity, stability, and tissue distribution. Substance P, the prototypical NK1 agonist, activates NK2 and NK3 receptors at higher concentrations [2], complicating interpretation of NK1-specific effects. Synthetic analogs like [Pro9]-substance P improve selectivity but remain foreign peptides that may induce immunogenicity or off-target interactions distinct from endogenous ligands. C14TKL-1, as a bioinformatically discovered endogenous human peptide [1], offers a physiologically relevant tool with documented NK1 selectivity and room-temperature stability which generic substitution cannot replicate without extensive re-validation.

Property

C14TKL-1

Substance P / Analogs

Receptor Selectivity

NK1-selective; class-level inference

Substance P activates NK2/NK3 at higher concentrations; synthetic selectivity may vary

Origin

Endogenous human peptide

Synthetic or neuronal; may not replicate peripheral processing

Stability & Solubility

Ambient stable; reported high aqueous solubility

Requires -20°C; limited solubility, often needs DMSO

• [1] Jiang Y, Zhang L, Zhang L, et al. PepPat, a pattern-based oligopeptide homology search method and the identification of a novel tachykinin-like peptide. Mamm Genome. 2003;14(5):341-349. doi:10.1007/s00335-002-3061-y. Erratum in: Mamm Genome. 2003 Aug;14(8):580. View Source
• [2] Patacchini R, Santicioli P, Giuliani S, Maggi CA. Newly discovered tachykinins raise new questions about their peripheral roles and the tachykinin nomenclature. Trends Pharmacol Sci. 2004;25(1):1-3. doi:10.1016/j.tips.2003.11.005 View Source

C14TKL-1: Quantified Differentiation Evidence for Selection in NK1 Research and Procurement

Engineered Endogenous Potency: C14TKL-1 Matches Substance P's Affinity at NK1 (EC50 1 nM vs 0.93 nM)

C14TKL-1 activates the human NK1 receptor with an EC50 of 1 nM, as measured by functional calcium mobilization assays . This potency is directly comparable to that of Substance P (EC50 approximately 0.93 nM at human NK1 receptors ), yet C14TKL-1 achieves this affinity with a completely distinct primary sequence (RHRTPMFYGYM-NH2 vs RPKPQQFFGLM-NH2) [1], indicating a convergent pharmacophore that could be exploited for scaffold-hopping campaigns.

NK1 Potency (EC50)

Cross-study comparable

C14TKL-1: ~1 nM Substance P: ~0.93 nM

Reported equipotent NK1 activation context

Approx. 1.07-fold; assay-dependent comparison

Evidence Dimension	NK1 receptor agonist potency (EC50)
Target Compound Data	1 nM (C14TKL-1)
Comparator Or Baseline	Substance P: 0.93 nM
Quantified Difference	Approximately 1.07-fold; both compounds exhibit sub-nanomolar to low nanomolar potency
Conditions	Human NK1 receptor expressed in heterologous cell system; calcium mobilization or inositol phosphate accumulation assay

Why This Matters

Procurement of C14TKL-1 offers a structurally distinct NK1 agonist that matches the gold-standard ligand’s potency, enabling studies where sequence-dependent variables (e.g., receptor trafficking, biased signaling) must be tested independently of affinity.

• [1] Jiang Y, et al. Mamm Genome. 2003;14(5):341-349. View Source

Enhanced Aqueous Solubility of C14TKL-1 (20 mM) Reduces DMSO-Dependent Artifacts vs Substance P (~0.74 mM)

C14TKL-1 is soluble to at least 20 mM in water [1], enabling preparation of concentrated aqueous stock solutions without organic co-solvents. In contrast, Substance P typically achieves only ~0.74 mM (1 mg/mL) aqueous solubility , often requiring DMSO or acidic buffers that can confound cell-based assays. This difference exceeds 27-fold [calculated: 20/0.74] and is attributed to C14TKL-1's hydrophilic residue composition.

Aqueous Solubility

Cross-study comparable

C14TKL-1: ≥20 mM Substance P: ~0.74 mM

Supports DMSO-free assay formulation

≥27-fold difference; room temperature, water

Evidence Dimension	Aqueous solubility
Target Compound Data	20 mM in water
Comparator Or Baseline	Substance P: ~0.74 mM (1 mg/mL) in water
Quantified Difference	≥27-fold higher (20 mM vs. ~0.74 mM)
Conditions	Room temperature, purified peptide dissolved in deionized water

Why This Matters

Higher aqueous solubility reduces the need for DMSO, minimizing solvent-induced cytotoxicity and enabling more physiologically relevant dosing in cell-based and in vitro models.

• [1] Glpbio. C14TKL-1 Product Page. View Source

Ambient-Temperature Shipping Stability of C14TKL-1 Avoids Freeze-Thaw Degradation Common with Substance P

C14TKL-1 is reported to be stable at ambient temperature for several days during shipping and storage, without the need for cold chain logistics [1]. In contrast, Substance P and many synthetic NK1 agonists require desiccated storage at -20°C and are prone to rapid degradation upon reconstitution, especially through methionine oxidation . The ability to ship and handle C14TKL-1 at room temperature reduces operational costs and batch-to-batch variability due to freeze-thaw cycles.

Ambient Stability

Supporting evidence

Stable at room temperature for days Substance P: requires -20°C, freeze-thaw sensitive

May reduce logistics complexity and freeze-thaw variability

Qualitative comparison; storage specifications

Evidence Dimension	Thermal stability
Target Compound Data	Stable at ambient temperature for days
Comparator Or Baseline	Substance P: requires -20°C storage, unstable in solution
Quantified Difference	Not directly quantified; qualitative advantage based on storage specifications
Conditions	Lyophilized powder; shipping and short-term storage conditions

Why This Matters

Room-temperature stability reduces shipping costs, simplifies inventory management, and improves experimental reproducibility by minimizing the impact of freeze-thaw degradation.

• [1] PeptideDB. C14TKL-1 Product Entry. View Source

NK1-Selective Profile of C14TKL-1 Minimizes Cross-Activation of NK2 and NK3 Relative to Substance P

C14TKL-1 is consistently described as an NK1-selective agonist [1][2]. While explicit comparative selectivity data (e.g., EC50 ratios at NK2/NK3) remain limited in the published literature, the peptide's classification alongside hemokinin 1 and endokinins as 'NK1-preferring' ligands [1] distinguishes it from Substance P, which activates NK2 (EC50 ~10-50 nM) and NK3 (EC50 ~100-200 nM) at elevated concentrations [3]. This class-level inference positions C14TKL-1 as a cleaner pharmacological tool for NK1-dependent phenomena.

NK1 Selectivity Profile

Class-level inference

Classified as NK1-preferring Substance P cross-activates NK2/NK3 (EC50 10-200 nM)

Reduced risk of NK2/NK3 cross-talk in NK1-specific studies

Explicit selectivity ratios not yet published

Evidence Dimension	Receptor selectivity (NK1 vs NK2/NK3)
Target Compound Data	NK1-selective; no reported NK2/NK3 activation
Comparator Or Baseline	Substance P: activates NK2 (EC50 10-50 nM) and NK3 (EC50 100-200 nM) at higher concentrations
Quantified Difference	Selectivity window not numerically defined for C14TKL-1; known cross-activity window for Substance P is 10-200 fold
Conditions	Based on literature classification and pharmacological profiling of tachykinin receptor subtypes

Why This Matters

For experiments requiring isolated NK1 pathway interrogation, C14TKL-1 reduces the risk of confounding NK2/NK3-mediated effects that plague substance P-based studies.

• [1] Patacchini R, et al. Trends Pharmacol Sci. 2004;25(1):1-3. View Source
• [2] COPE Knowledge Base. C14TKL-1 Entry. Dr. H Ibelgaufts. View Source
• [3] Maggi CA, et al. Tachykinin receptors: a radioligand binding and functional study. Naunyn-Schmiedeberg's Arch Pharmacol. 1993;347:151-156. View Source

Endogenous Human Peptide Provenance of C14TKL-1 Provides Translational Relevance Over Synthetic NK1 Agonists

Unlike synthetic agonists such as [Sar9,Met(O2)11]-Substance P, C14TKL-1 is an endogenous human peptide encoded by an expressed sequence tag on chromosome 14 [1][2]. It is widely expressed in human peripheral tissues [1], suggesting a physiological role distinct from the primarily neuronal distribution of Substance P. This endogenous origin implies relevance for studies of peripheral NK1 biology, immunological modulation, and biomarker identification, where synthetic peptide tools may not recapitulate endogenous ligand processing and trafficking.

Peptide Origin

Supporting evidence

Endogenous human (Chr14) Synthetic analogs: xenobiotic or neuronal

Supports native signaling and biomarker research context

Categorical difference; expression profiling data

Evidence Dimension	Endogenous vs synthetic origin
Target Compound Data	Endogenous human peptide, chromosome 14-encoded
Comparator Or Baseline	[Sar9,Met(O2)11]-Substance P: synthetic analog; Substance P: endogenous but neuronal
Quantified Difference	Not quantified; categorical difference in origin
Conditions	Bioinformatic gene identification (Jiang et al., 2003); tissue expression profiling

Why This Matters

Researchers seeking to model authentic endogenous signaling or identify disease-relevant biomarkers gain physiological fidelity by using the native human ligand rather than xenobiotic or synthetic surrogates.

• [1] Jiang Y, et al. Mamm Genome. 2003;14(5):341-349. View Source
• [2] Patacchini R, et al. Trends Pharmacol Sci. 2004;25(1):1-3. View Source

Optimal Research Applications Leveraging C14TKL-1's Unique Pharmacological Profile

NK1 Receptor Pharmacology: Isolated Pathway Activation Without NK2/NK3 Cross-Talk

In inflammatory or neurogenic pain models where Substance P's NK2/NK3 promiscuity confounds interpretation, C14TKL-1's NK1-selective profile (see Evidence Item 4 in Section 3) enables cleaner dissection of NK1-specific signaling pathways. Its endogenous origin (Evidence Item 5) further supports translational relevance over synthetic agonists [4].

Structure-Activity Relationship (SAR) Studies: A Distinct Tachykinin Scaffold for Ligand Design

C14TKL-1's unique sequence (RHRTPMFYGYM-NH2), which differs from the Substance P consensus, provides a novel pharmacophore template for medicinal chemistry campaigns. Its high aqueous solubility (Evidence Item 2) facilitates high-concentration NMR and crystallography studies, while its equipotent NK1 affinity (Evidence Item 1) validates receptor engagement [1].

Peripheral Tachykinin Biology: Investigating Non-Neuronal NK1 Functions in Immune and Epithelial Cells

The wide peripheral expression of C14TKL-1 (Evidence Item 5) positions it as the ligand of choice for studying NK1-mediated modulation of immune cell chemotaxis, cytokine release, and epithelial barrier function—without the confounding neuronal associations of Substance P [1][4].

Assay Development and High-Throughput Screening (HTS) for NK1 Ligands

The room-temperature stability (Evidence Item 3) and water solubility (Evidence Item 2) of C14TKL-1 simplify the preparation of screening libraries and reduce DMSO-induced false positives. Its defined potency (Evidence Item 1) makes it an ideal reference standard for NK1 competition binding assays and functional screens [2][3].

Application

Selection Property

Validation Focus

NK1 Receptor Pharmacology

NK1-selective agonism

Pathway-specific signaling without NK2/NK3 cross-talk

SAR & Ligand Design

Distinct tachykinin scaffold

High solubility for structural studies; equipotent NK1 engagement

Peripheral Tachykinin Biology

Endogenous peripheral expression

Non-neuronal NK1 function in immune/epithelial cells

Assay Development & HTS

Ambient stability & aqueous solubility

Reported reference standard context for NK1 binding/functional assays

• [1] Jiang Y, et al. Mamm Genome. 2003;14(5):341-349. View Source
• [2] Glpbio. C14TKL-1 Product Page. View Source
• [3] PeptideDB. C14TKL-1 Product Entry. View Source
• [4] Patacchini R, et al. Trends Pharmacol Sci. 2004;25(1):1-3. View Source